Cas no 1251033-76-7 (2-Bromo-6-methylimidazo[1,2-a]pyridine)

• Product Name: 2-Bromo-6-methylimidazo[1,2-a]pyridine
• CAS No: 1251033-76-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD11976220
• CID: 4777888
• Update Time: 2026-02-27

2-Bromo-6-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylimidazo[1,2-a]pyridine
• SB32225
• 2-Bromo-6-methyl-imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 2-bromo-6-methyl-

• MDL： MFCD11976220
• Inchi： 1S/C8H7BrN2/c1-6-2-3-8-10-7(9)5-11(8)4-6/h2-5H,1H3
• InChI Key： GRGCZHAFKPBXCG-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(C)C=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3

Additional information on 2-Bromo-6-methylimidazo[1,2-a]pyridine

Introduction to 2-Bromo-6-methylimidazo[1,2-a]pyridine (CAS No. 1251033-76-7)

2-Bromo-6-methylimidazo[1,2-a]pyridine, a compound with the CAS number 1251033-76-7, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-Bromo-6-methylimidazo[1,2-a]pyridine makes it an attractive candidate for various research endeavors, including the development of novel drugs and the exploration of new biological pathways.

The chemical structure of 2-Bromo-6-methylimidazo[1,2-a]pyridine consists of a fused imidazole and pyridine ring system, with a bromine atom at the 2-position and a methyl group at the 6-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it suitable for a wide range of applications. The bromine substituent, in particular, plays a crucial role in modulating the reactivity and selectivity of the compound, which is essential for its potential use in drug discovery.

In recent years, significant progress has been made in understanding the biological activities of 2-Bromo-6-methylimidazo[1,2-a]pyridine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-Bromo-6-methylimidazo[1,2-a]pyridine can act as a selective inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Beyond its enzymatic activities, 2-Bromo-6-methylimidazo[1,2-a]pyridine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a critical role in many diseases, and compounds that can effectively modulate this response are highly sought after. Preclinical studies have shown that 2-Bromo-6-methylimidazo[1,2-a]pyridine can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Bromo-6-methylimidazo[1,2-a]pyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well absorbed after oral administration and has good bioavailability. Additionally, it shows low toxicity in preclinical models, which is an important consideration for its potential use as a therapeutic agent.

In the context of drug discovery and development, 2-Bromo-6-methylimidazo[1,2-a]pyridine serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the functional groups on the imidazopyridine scaffold, researchers can fine-tune the biological activities and pharmacological properties of the compound. For example, substituting different groups at the 5-position or introducing additional substituents on the pyridine ring can lead to compounds with enhanced potency or selectivity.

The synthetic accessibility of 2-Bromo-6-methylimidazo[1,2-a]pyridine is another factor that contributes to its appeal in research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One common approach involves the condensation of 6-methyl-3-bromopyridin-2(1H)-one with an appropriate imidazole derivative under mild conditions. This method allows for easy modification of the starting materials to generate a wide range of structurally diverse compounds.

In conclusion, 2-Bromo-6-methylimidazo[1,2-a]pyridine (CAS No. 1251033-76-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.